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Compound of Interest

Compound Name: 2-Ethoxyethanethiol

Cat. No.: B100845

An In-depth Technical Guide on 2-
Ethoxyethanethiol

CAS Number: 17362-04-8 Molecular Formula; CaH100S

This technical guide provides a comprehensive overview of 2-Ethoxyethanethiol, including its
molecular structure, physicochemical properties, and potential synthetic routes. The information
is tailored for researchers, scientists, and professionals in drug development.

Molecular Structure

The molecular structure of 2-Ethoxyethanethiol consists of an ethyl group attached to an
oxygen atom, which is in turn bonded to an ethyl group bearing a thiol (sulfhydryl, -SH)
functional group.

IUPAC Name: 2-ethoxyethanethiol

Data Presentation

A summary of the key quantitative data for 2-Ethoxyethanethiol is presented in the table
below for easy reference and comparison.
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Property Value Reference
CAS Number 17362-04-8 [1]
Molecular Formula CsH100S [1]
Molecular Weight 106.19 g/mol [1]
Boiling Point 107-108°C [2]
Density 0.99 g/cm?3 [2]
Flash Point 15°C [2]
Refractive Index 1.412 (22°C) [2]

Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Ethoxyethanethiol are not readily
available in published literature. However, a plausible synthetic route can be proposed based
on established chemical principles, such as a variation of the Williamson ether synthesis. A
potential two-step synthesis is outlined below.

Step 1: Synthesis of 2-Chloroethyl Ethyl Ether from 2-Ethoxyethanol

A common method for converting alcohols to alkyl chlorides is by reaction with thionyl chloride
(SOCI2), often in the presence of a base like pyridine to neutralize the HCI byproduct.[3][4]

o Materials: 2-Ethoxyethanol, thionyl chloride, pyridine (or other suitable base), and an
appropriate solvent (e.g., diethyl ether).

e Procedure:

o In a well-ventilated fume hood, cool a solution of 2-ethoxyethanol in the chosen solvent in
an ice bath.

o Slowly add thionyl chloride to the solution while stirring. The reaction is exothermic and
releases HCI gas.
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After the addition is complete, allow the reaction to warm to room temperature and then
heat under reflux to ensure the reaction goes to completion.

After cooling, the reaction mixture is worked up by washing with a dilute aqueous base
(e.g., sodium bicarbonate solution) to remove any remaining acid, followed by washing
with water and brine.

The organic layer is dried over an anhydrous drying agent (e.g., magnesium sulfate or
sodium sulfate), filtered, and the solvent is removed by rotary evaporation.

The crude 2-chloroethyl ethyl ether can be purified by distillation.[4]

Step 2: Synthesis of 2-Ethoxyethanethiol from 2-Chloroethyl Ethyl Ether

The conversion of the alkyl chloride to the thiol can be achieved via nucleophilic substitution

with a thiolating agent, such as sodium hydrosulfide (NaSH).[5] This is analogous to the

Williamson ether synthesis where an alkoxide is the nucleophile.[6][7]

» Materials: 2-Chloroethyl ethyl ether, sodium hydrosulfide, and a polar aprotic solvent (e.g.,

dimethylformamide or acetone).

e Procedure:

o

Dissolve 2-chloroethyl ethyl ether in the chosen solvent.

Add sodium hydrosulfide to the solution and stir the mixture. The reaction may require
heating to proceed at a reasonable rate.

Monitor the reaction progress by a suitable analytical technique (e.qg., thin-layer
chromatography or gas chromatography).

Upon completion, the reaction mixture is cooled and partitioned between water and a
suitable organic solvent (e.g., diethyl ether).

The organic layer is separated, washed with water and brine, and dried over an anhydrous
drying agent.
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o The solvent is removed by rotary evaporation, and the resulting 2-ethoxyethanethiol can
be purified by distillation.

Mandatory Visualization

Proposed Synthesis Workflow for 2-Ethoxyethanethiol

2-Ethoxyethanol ( Thionyl Chloride (SOCI2) )

(Z-Chloroethyl Ethyl Ethe) (Sodium Hydrosulfide (NaSHD

(Z—EthoxyethanethioD

Click to download full resolution via product page

A proposed two-step synthesis of 2-Ethoxyethanethiol.

General Role of Thiols in Redox Signaling

While no specific signaling pathways involving 2-Ethoxyethanethiol have been documented,
the thiol functional group plays a crucial role in many biological redox signaling pathways.[3][9]
The diagram below illustrates a general mechanism of how protein thiols can act as redox
switches.
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General redox signaling pathway involving protein thiols.

This diagram illustrates how reactive oxygen species (ROS) can oxidize the thiol group of a
cysteine residue in a protein to a sulfenic acid. This modification can alter the protein's function,
leading to changes in downstream signaling. The sulfenic acid can be further modified, for
example, by glutathionylation, which is also a key part of redox regulation.[9] Thiols in drug
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molecules can participate in similar reactions, influencing cellular redox states and signaling
pathways.[2][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Medicinal Thiols: Current Status and New Perspectives - PubMed
[pubmed.ncbi.nim.nih.gov]

o 3. 2-[2-(2-methoxyethoxy)ethoxy]-ethanethiol synthesis - chemicalbook [chemicalbook.com]
e 4. prepchem.com [prepchem.com]

e 5. youtube.com [youtube.com]

e 6. Khan Academy [khanacademy.org]

e 7.youtube.com [youtube.com]

» 8. Thiols: Functions, Identification, and Applications - Creative Proteomics Blog [creative-
proteomics.com]

e 9. mdpi.com [mdpi.com]
e 10. Medicinal Thiols: Current Status and New Perspectives - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [2-Ethoxyethanethiol CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100845#2-ethoxyethanethiol-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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